Cas no 2171739-95-8 (3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171739-95-8
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6089645
• PubChem ID: 165808474
• Update Time: 2025-10-31

3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(tert-butoxy)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1502503
• 2171739-95-8

• Inchi： 1S/C23H26N2O6/c1-23(2,3)31-25-21(28)19(12-20(26)27)24-22(29)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： TZZYTSXYNBAAQT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C)(C)C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171739-95-8)

3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171739-95-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by its complex arrangement of functional groups, which includes a tert-butoxy group, a carbamoyl moiety, and an amino group substituted with a methoxycarbonyl group attached to a fluorene ring. This intricate architecture not only contributes to its unique chemical properties but also suggests potential applications in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The presence of the fluorene ring in this compound is particularly noteworthy, as fluorene derivatives have been extensively studied for their ability to interact with biological targets. Specifically, the methoxycarbonyl group on the fluorene ring can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

One of the most exciting aspects of 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is its potential as a lead compound in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, with the aim of identifying new therapeutic targets. For instance, studies have shown that this compound can interact with enzymes involved in inflammation and pain signaling, suggesting its potential as an anti-inflammatory agent.

The tert-butoxy group in the molecule plays a crucial role in stabilizing the compound's structure and enhancing its metabolic stability. This feature is particularly important in drug development, as it can prolong the half-life of the drug in vivo, thereby improving its efficacy. Additionally, the carbamoyl moiety contributes to the compound's ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid with greater accuracy. These computational methods have been used to identify potential binding sites on biological targets and to optimize the compound's structure for improved activity. Such approaches have significantly accelerated the drug discovery process and have led to the identification of several promising lead compounds.

In addition to its potential as a lead compound, 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been studied for its ability to act as a chiral auxiliary in asymmetric synthesis. The presence of chiral centers in the molecule allows it to induce stereoselectivity in chemical reactions, which is crucial for the synthesis of enantiomerically pure drugs. This property has made it a valuable tool in synthetic organic chemistry and has contributed to the development of more efficient synthetic routes.

The field of medicinal chemistry continues to evolve rapidly, and compounds like 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are at the forefront of this innovation. Researchers are increasingly leveraging cutting-edge technologies such as high-throughput screening and machine learning to identify new drug candidates. These technologies have enabled the rapid evaluation of thousands of compounds and have led to the discovery of several novel therapeutic agents.

The potential applications of 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond traditional pharmaceuticals. For example, this compound has shown promise as a material for advanced drug delivery systems. Its unique chemical properties make it an ideal candidate for designing polymers and nanoparticles that can encapsulate therapeutic agents and release them at targeted sites within the body.

In conclusion, 3-(tert-butoxy)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171739-95-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex molecular structure, combined with its unique chemical properties, makes it an attractive candidate for further study. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents and advanced drug delivery systems.